Cas no 324759-70-8 ((2E)-1-(6-chloro-2-methyl-4-phenylquinolin-3-yl)-3-(quinolin-7-yl)prop-2-en-1-one)

• Product Name: (2E)-1-(6-chloro-2-methyl-4-phenylquinolin-3-yl)-3-(quinolin-7-yl)prop-2-en-1-one
• CAS No: 324759-70-8
• MF: C₂₈H₁₉ClN₂O
• MW: 434.916265726089
• CID: 6599830
• PubChem ID: 6176900
• Update Time: 2025-10-23

(2E)-1-(6-chloro-2-methyl-4-phenylquinolin-3-yl)-3-(quinolin-7-yl)prop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• (2E)-1-(6-chloro-2-methyl-4-phenylquinolin-3-yl)-3-(quinolin-7-yl)prop-2-en-1-one
• (E)-1-(6-chloro-2-methyl-4-phenylquinolin-3-yl)-3-(quinolin-7-yl)prop-2-en-1-one
• (E)-1-(6-chloro-2-methyl-4-phenyl-3-quinolyl)-3-(7-quinolyl)-2-propen-1-one
• 324759-70-8
• F0122-0032
• AKOS024574478
• (E)-1-(6-chloro-2-methyl-4-phenylquinolin-3-yl)-3-quinolin-7-ylprop-2-en-1-one

• Inchi： 1S/C28H19ClN2O/c1-18-27(26(32)14-10-19-9-11-20-8-5-15-30-25(20)16-19)28(21-6-3-2-4-7-21)23-17-22(29)12-13-24(23)31-18/h2-17H,1H3/b14-10+
• InChI Key： PWYPCMVWQCPFOW-GXDHUFHOSA-N
• SMILES： ClC1C=CC2C(C=1)=C(C1C=CC=CC=1)C(C(/C=C/C1C=CC3=CC=CN=C3C=1)=O)=C(C)N=2

Computed Properties

• Exact Mass: 434.1185909g/mol
• Monoisotopic Mass: 434.1185909g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 32
• Rotatable Bond Count: 4
• Complexity: 674
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.9
• Topological Polar Surface Area: 42.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Phenylquinolines

Additional information on (2E)-1-(6-chloro-2-methyl-4-phenylquinolin-3-yl)-3-(quinolin-7-yl)prop-2-en-1-one

Comprehensive Overview of (2E)-1-(6-chloro-2-methyl-4-phenylquinolin-3-yl)-3-(quinolin-7-yl)prop-2-en-1-one (CAS No. 324759-70-8)

The compound (2E)-1-(6-chloro-2-methyl-4-phenylquinolin-3-yl)-3-(quinolin-7-yl)prop-2-en-1-one, identified by its CAS No. 324759-70-8, is a sophisticated organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This quinoline-derivative is characterized by its unique structural features, including a chloro-substituted quinoline core and a prop-2-en-1-one linker, which contribute to its diverse potential applications. Researchers and industry professionals are increasingly exploring its properties, driven by the growing demand for novel compounds in drug discovery and advanced material development.

One of the most intriguing aspects of (2E)-1-(6-chloro-2-methyl-4-phenylquinolin-3-yl)-3-(quinolin-7-yl)prop-2-en-1-one is its potential role in pharmaceutical research. The quinoline scaffold is well-known for its biological activity, and the addition of a chloro group and a phenyl moiety enhances its interaction with biological targets. Recent studies have highlighted its relevance in the development of kinase inhibitors, a hot topic in cancer therapy. With the rise of personalized medicine and targeted therapies, this compound's ability to modulate specific enzymatic pathways makes it a promising candidate for further investigation.

In addition to its pharmaceutical potential, CAS No. 324759-70-8 has also been explored in the realm of organic electronics. The conjugated system formed by the quinolin-7-yl and prop-2-en-1-one groups suggests possible applications in optoelectronic devices, such as organic light-emitting diodes (OLEDs) or photovoltaic cells. As the demand for sustainable energy solutions grows, researchers are keen to identify new materials that can improve the efficiency and durability of these technologies. The compound's structural versatility and electronic properties position it as a potential contributor to this field.

The synthesis of (2E)-1-(6-chloro-2-methyl-4-phenylquinolin-3-yl)-3-(quinolin-7-yl)prop-2-en-1-one involves a series of carefully controlled reactions, including condensation and cross-coupling steps. These processes are critical to achieving high purity and yield, which are essential for both research and industrial applications. Recent advancements in green chemistry have also prompted scientists to explore more sustainable synthesis routes, aligning with global efforts to reduce the environmental impact of chemical production.

From a commercial perspective, the compound's niche applications have led to increased interest from specialty chemical suppliers. Companies specializing in high-performance materials and custom synthesis are actively listing CAS No. 324759-70-8 in their catalogs, catering to the needs of academic and industrial clients. The compound's unique identifier ensures precise sourcing, which is crucial for reproducibility in research and development.

Looking ahead, the future of (2E)-1-(6-chloro-2-methyl-4-phenylquinolin-3-yl)-3-(quinolin-7-yl)prop-2-en-1-one appears promising. Its dual potential in biomedical and materials science applications aligns with current trends in interdisciplinary research. As more data becomes available through ongoing studies, this compound may emerge as a key player in addressing some of the most pressing challenges in modern science and technology.